Cas no 885179-31-7 ((2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide
• CAS No: 885179-31-7
• MF: C₂₁H₂₁FN₄O₂
• MW: 380.415447950363
• CID: 5438777
• PubChem ID: 47086128
• Update Time: 2025-06-13

(2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)prop-2-enamide
• (2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C21H21FN4O2/c1-28-20-8-4-18(5-9-20)24-21(27)16(14-23)15-25-10-12-26(13-11-25)19-6-2-17(22)3-7-19/h2-9,15H,10-13H2,1H3,(H,24,27)
• InChI Key： KCTPXQYKAFEXMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(C#N)=CN1CCN(C2=CC=C(F)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide

Recent Advances in the Study of (2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide (CAS: 885179-31-7)

The compound (2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide, with the CAS number 885179-31-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of neurological disorders and cancer.

One of the key areas of research has been the compound's interaction with serotonin and dopamine receptors. Preliminary findings suggest that the molecule exhibits high affinity for specific receptor subtypes, making it a potential candidate for the treatment of psychiatric disorders such as schizophrenia and depression. In vitro studies have demonstrated its ability to modulate neurotransmitter release, which could explain its observed effects in animal models of these conditions.

In addition to its neurological applications, recent investigations have explored the anticancer properties of 885179-31-7. The compound has been shown to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancer. Mechanistic studies indicate that this effect may be mediated through the inhibition of key signaling pathways involved in cell cycle regulation and apoptosis. These findings have sparked interest in further developing this compound as a targeted therapy for these malignancies.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 885179-31-7 exhibits favorable pharmacokinetic profiles, with good oral absorption and moderate plasma half-life. However, challenges remain in optimizing its metabolic stability to reduce first-pass effects and improve its overall therapeutic index. Researchers are currently exploring structural modifications to address these limitations while preserving its biological activity.

The synthesis and scale-up of 885179-31-7 have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. These developments are crucial for facilitating further preclinical and clinical studies, as well as for potential commercialization. Additionally, efforts are underway to develop robust analytical methods for quality control and characterization of the compound in various formulations.

In conclusion, the compound (2E)-2-cyano-3-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)prop-2-enamide (CAS: 885179-31-7) represents a promising therapeutic agent with diverse applications in neurology and oncology. While significant progress has been made in understanding its biological activities and pharmacokinetic properties, further research is needed to fully realize its therapeutic potential. Ongoing studies are expected to provide deeper insights into its mechanism of action and to optimize its pharmacological profile for clinical development.